Cas no 93670-19-0 (3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro-)

• Product name: 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro-
• CAS No: 93670-19-0
• MF: C₉H₇FO₃
• MW: 182.148486375809
• MDL: MFCD10696206
• CID: 4339837
• PubChem ID: 20262475

3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro-
• 5-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
• TDA67019
• 5-Fluoro-2,3-dihydro-3-benzofurancarboxylic acid
• AT21371
• 5-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-CARBOXYLICACID
• 93670-19-0
• 5-FLUORO-2,3-DIHYDROBENZOFURAN-3-CARBOXYLIC ACID
• SCHEMBL10897784
• AKOS006304576
• EN300-785146
• AB56750
• DB-219500
• RUVNVSVZHFURDN-UHFFFAOYSA-N

• MDL： MFCD10696206
• Inchi： InChI=1S/C9H7FO3/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-3,7H,4H2,(H,11,12)
• InChI Key： RUVNVSVZHFURDN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 182.03792224Da
• Monoisotopic Mass: 182.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro-

Comprehensive Overview of 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro- (CAS No. 93670-19-0)

3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro- (CAS No. 93670-19-0) is a fluorinated derivative of benzofuran, a heterocyclic compound with significant applications in pharmaceuticals, agrochemicals, and material science. The incorporation of a fluoro group at the 5-position enhances its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and development, particularly in targeting specific enzymes or receptors.

The benzofuran core structure is known for its versatility, and the addition of a carboxylic acid functionality further expands its utility. This compound is often explored in the context of medicinal chemistry, where its structural features are leveraged to design novel therapeutics. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated heterocycles, as they often exhibit improved metabolic stability and binding affinity. Users searching for "fluorinated benzofuran derivatives" or "CAS 93670-19-0 applications" will find this compound relevant to their queries.

From a synthetic perspective, 5-fluoro-2,3-dihydro-3-benzofurancarboxylic acid can be prepared through multi-step organic reactions, including cyclization and fluorination processes. Its physicochemical properties, such as solubility and melting point, are critical for formulation scientists. Environmental and safety considerations are also paramount, with studies focusing on its biodegradability and eco-toxicity profile. These aspects align with the growing demand for green chemistry and sustainable practices in chemical manufacturing.

In the realm of material science, this compound has been investigated for its potential in creating advanced polymers and coatings. Its ability to impart specific electronic or optical properties makes it a candidate for organic electronics, such as OLEDs or sensors. Searches related to "benzofuran-based materials" often lead to discussions about its role in these cutting-edge applications. Additionally, its stability under various conditions makes it suitable for long-term industrial use.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro-. These methods ensure purity and consistency, which are vital for research and commercial purposes. The compound's spectral data is frequently shared in scientific databases, aiding in its identification and study. For those inquiring about "CAS 93670-19-0 characterization," such analytical insights are invaluable.

Market trends indicate a rising demand for fluorinated organic compounds, driven by their applications in life sciences and high-tech industries. Regulatory frameworks governing the use of such chemicals continue to evolve, emphasizing the need for compliance and transparency. This compound's niche yet expanding role underscores its importance in modern chemistry. By integrating SEO-optimized keywords like "5-fluoro benzofuran synthesis" or "93670-19-0 supplier," this content addresses both academic and industrial audiences effectively.

In summary, 3-Benzofurancarboxylic acid, 5-fluoro-2,3-dihydro- represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to advanced materials, make it a compound of enduring interest. As research progresses, its potential is likely to expand further, solidifying its place in the scientific and industrial landscapes.